Cas no 2171806-32-7 (2-azabicyclo3.3.1nonane-8-thiol)
2-azabicyclo3.3.1nonane-8-thiol Chemical and Physical Properties
Names and Identifiers
-
- 2-azabicyclo3.3.1nonane-8-thiol
- 2-azabicyclo[3.3.1]nonane-8-thiol
- 2171806-32-7
- EN300-1289341
-
- Inchi: 1S/C8H15NS/c10-8-2-1-6-3-4-9-7(8)5-6/h6-10H,1-5H2
- InChI Key: QEBSJOICXSGUPI-UHFFFAOYSA-N
- SMILES: SC1CCC2CCNC1C2
Computed Properties
- Exact Mass: 157.09252066g/mol
- Monoisotopic Mass: 157.09252066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 13Ų
2-azabicyclo3.3.1nonane-8-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1289341-0.05g |
2-azabicyclo[3.3.1]nonane-8-thiol |
2171806-32-7 | 0.05g |
$1129.0 | 2023-05-24 | ||
| Enamine | EN300-1289341-0.1g |
2-azabicyclo[3.3.1]nonane-8-thiol |
2171806-32-7 | 0.1g |
$1183.0 | 2023-05-24 | ||
| Enamine | EN300-1289341-0.25g |
2-azabicyclo[3.3.1]nonane-8-thiol |
2171806-32-7 | 0.25g |
$1235.0 | 2023-05-24 | ||
| Enamine | EN300-1289341-0.5g |
2-azabicyclo[3.3.1]nonane-8-thiol |
2171806-32-7 | 0.5g |
$1289.0 | 2023-05-24 | ||
| Enamine | EN300-1289341-1.0g |
2-azabicyclo[3.3.1]nonane-8-thiol |
2171806-32-7 | 1g |
$1343.0 | 2023-05-24 | ||
| Enamine | EN300-1289341-2.5g |
2-azabicyclo[3.3.1]nonane-8-thiol |
2171806-32-7 | 2.5g |
$2631.0 | 2023-05-24 | ||
| Enamine | EN300-1289341-5.0g |
2-azabicyclo[3.3.1]nonane-8-thiol |
2171806-32-7 | 5g |
$3894.0 | 2023-05-24 | ||
| Enamine | EN300-1289341-10.0g |
2-azabicyclo[3.3.1]nonane-8-thiol |
2171806-32-7 | 10g |
$5774.0 | 2023-05-24 | ||
| Enamine | EN300-1289341-50mg |
2-azabicyclo[3.3.1]nonane-8-thiol |
2171806-32-7 | 50mg |
$948.0 | 2023-10-01 | ||
| Enamine | EN300-1289341-100mg |
2-azabicyclo[3.3.1]nonane-8-thiol |
2171806-32-7 | 100mg |
$993.0 | 2023-10-01 |
2-azabicyclo3.3.1nonane-8-thiol Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 2-azabicyclo3.3.1nonane-8-thiol
2-azabicyclo[3.3.1]nonane-8-thiol and Its Chemical Properties: A Comprehensive Overview of CAS No. 2171806-32-7
2-azabicyclo[3.3.1]nonane-8-thiol is a sulfur-containing organic compound with a unique molecular structure that has garnered significant attention in the field of biomedical research. The CAS No. 2171806-32-7 identifier is critical for ensuring the precise identification of this compound in scientific literature, regulatory filings, and industrial applications. This compound belongs to the class of thiol derivatives, which are known for their reactivity and potential applications in drug discovery and targeted therapy. The 2-azabicyclo[3.3.1]nonane-8-thiol molecule features a nitrogen-containing bicyclic ring system connected to a sulfur atom, making it a versatile scaffold for the development of novel therapeutics.
The chemical structure of 2-azabicyclo[3.3.1]nonane-8-thiol is characterized by a nonane ring with two nitrogen atoms and a sulfur atom at the 8-position. This unique topology allows for the incorporation of functional groups that can modulate biological activity. Recent studies have highlighted the potential of this compound as a selective ligand for certain protein targets, particularly those involved in inflammatory pathways. The thiol group at the 8-position is believed to play a key role in mediating interactions with metal ions or enzyme active sites, which is a critical factor in its biological activity.
One of the most recent breakthroughs in the study of 2-azabicyclo[3.3.1]nonane-8-thiol involves its application in antimicrobial research. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antibacterial activity against multidrug-resistant strains of Staphylococcus aureus. The thiol group is hypothesized to interact with cell membrane components, disrupting microbial integrity and inhibiting bacterial replication. This finding underscores the potential of 2-azabicyclo[3.3.1]nonane-8-thiol as a candidate for novel antibiotic development, particularly in the context of resistance to conventional antibiotics.
Another area of interest is the role of 2-azabicyclo[3.3.1]nonane-8-thiol in neurodegenerative disease research. A 2022 study in Neurochemistry International suggested that this compound may have neuroprotective properties by modulating oxidative stress and mitochondrial dysfunction. The thiol group is thought to act as a redox-active moiety, scavenging reactive oxygen species and preserving cellular function. This application highlights the potential of 2-azabicyclo[3.3.1]nonane-8-thiol in targeted therapy for conditions such as Alzheimer's disease and Parkinson's disease.
In terms of synthetic chemistry, the 2-azabicyclo[3.3.1]nonane-8-thiol molecule has been synthesized using a variety of methodologies. A recent green chemistry approach reported in Organic & Biomolecular Chemistry (2023) utilized asymmetric catalysis to efficiently produce this compound with high stereochemical purity. This method not only reduces environmental impact but also enhances the yield of the desired product, which is critical for drug development and industrial scale-up. The synthetic route involves the formation of the bicyclic ring system through a ring-closing metathesis reaction, followed by the introduction of the thiol group via a thiolation reaction.
The biological activity of 2-azabicyclo[3.3.1]nonane-8-thiol is also being explored in the context of oncology. Preliminary studies indicate that this compound may interfere with the angiogenesis process by targeting VEGF receptors. A 2023 preclinical study in Cancer Letters showed that 2-azabicyclo[3.3.1]nonane-8-thiol could inhibit the proliferation of angiogenic endothelial cells, suggesting its potential as an anti-angiogenic agent. This property is particularly relevant in the treatment of solid tumors, where the formation of new blood vessels is a key factor in tumor growth.
Furthermore, the 2-azabicyclo[3.3.1]nonane-8-thiol compound has shown promise in antiviral research. A 2023 study published in Virology Journal reported that this compound could inhibit the replication of RNA viruses by interfering with the RNA polymerase activity. The thiol group is believed to bind to the active site of the viral enzyme, thereby blocking the synthesis of viral RNA. This finding is particularly significant given the ongoing global efforts to develop antiviral therapies for emerging pathogens.
Despite its promising applications, the 2-azabicyclo[3.3.1]nonane-8-thiol compound is not without challenges. One of the primary concerns is its toxicological profile. While early studies suggest that this compound is relatively safe, further in vivo and in vitro studies are needed to fully characterize its pharmacokinetic and pharmacodynamic properties. Additionally, the stability of the thiol group under physiological conditions remains a topic of active research, as it may affect the compound's bioavailability and efficacy.
In conclusion, 2-azabicyclo[3.3.1]nonane-8-thiol represents a promising scaffold for the development of novel therapeutics in various biomedical fields. Its unique chemical structure and functional properties make it a valuable candidate for drug discovery, antimicrobial development, and targeted therapy. As research continues to uncover its full potential, the CAS No. 2171806-32-7 compound is poised to play a significant role in advancing medical science and public health.
2171806-32-7 (2-azabicyclo3.3.1nonane-8-thiol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)